molecular formula C21H15FeO6 B085030 Iron tribenzoate CAS No. 14534-87-3

Iron tribenzoate

Cat. No.: B085030
CAS No.: 14534-87-3
M. Wt: 419.2 g/mol
InChI Key: ITAUHKJMPRCVIH-UHFFFAOYSA-K
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Description

Iron tribenzoate, also known as iron(III) benzoate, is a coordination compound with the molecular formula C21H15FeO6. It is composed of an iron ion coordinated to three benzoate ligands. This compound is known for its distinctive pinkish-brown color and is used in various scientific and industrial applications.

Mechanism of Action

Target of Action

Iron tribenzoate, like other iron complexes, primarily targets erythroid precursor cells . These cells are responsible for the formation of new erythrocytes or red blood cells . Iron is an essential component of hemoglobin, a protein in red blood cells that carries oxygen from the lungs to the body’s tissues . Iron complexes can also target different biological systems, including those involved in the metabolism of iron .

Biochemical Pathways

Iron plays a crucial role in many physiological processes, including DNA metabolism, oxygen transport, and cellular energy generation . Deregulated iron metabolism, which results in iron overload or iron deficiency, is observed in many different diseases . Iron is a vital part of various enzymes involved in many biological processes, including DNA biosynthesis, oxygen transport, and cellular energy generation .

Pharmacokinetics

The pharmacokinetics of iron complexes like this compound are complex due to the ubiquity of endogenous iron, its compartmentalized sites of action, and the complexity of iron metabolism . Following intravenous administration, iron complexes can result in high serum iron levels . Serum iron concentration and area under the curve (auc) are clinically irrelevant for assessing iron utilization . This is because the primary site of action of iron is the erythrocyte, and the process of erythropoiesis, i.e., formation of new erythrocytes, takes 3–4 weeks .

Result of Action

The major activity of supplemental iron is in the prevention and treatment of iron deficiency anemia . Iron has putative immune-enhancing, anticarcinogenic, and cognition-enhancing activities . The iron is then incorporated into hemoglobin as the cells mature into red blood cells . This process helps to prevent or treat conditions such as iron deficiency anemia .

Action Environment

Iron complexes have attracted much attention in environmental protection and remediation due to their low cost, unique magnetism, suitable electric and electrocatalytic properties, and high specific surface area . They can be used to detect and degrade various environmental pollutants . High oral iron doses or rapid release of iron from intravenous iron preparations can saturate the iron transport system, resulting in oxidative stress with adverse clinical and subclinical consequences .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron tribenzoate can be synthesized through the reaction of iron(III) chloride with sodium benzoate in an aqueous solution. The reaction typically proceeds as follows: [ \text{FeCl}_3 + 3 \text{C}_7\text{H}_5\text{O}_2\text{Na} \rightarrow \text{Fe(C}_7\text{H}_5\text{O}_2)_3 + 3 \text{NaCl} ]

The reaction is carried out under mild conditions, usually at room temperature, and the product is precipitated out of the solution, filtered, and dried.

Industrial Production Methods: In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: Iron tribenzoate undergoes various types of chemical reactions, including:

    Oxidation: this compound can be oxidized to form iron(III) oxide and benzoic acid.

    Reduction: It can be reduced to iron(II) benzoate under specific conditions.

    Substitution: The benzoate ligands can be substituted with other ligands, such as chloride or nitrate, through ligand exchange reactions.

Common Reagents and Conditions:

    Oxidation: Hydrogen peroxide or oxygen in the presence of a catalyst.

    Reduction: Sodium borohydride or other reducing agents.

    Substitution: Various ligands in aqueous or organic solvents.

Major Products Formed:

    Oxidation: Iron(III) oxide and benzoic acid.

    Reduction: Iron(II) benzoate.

    Substitution: Iron complexes with different ligands.

Scientific Research Applications

Iron tribenzoate has a wide range of applications in scientific research, including:

    Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

    Biology: Studied for its potential role in biological systems, particularly in iron transport and storage.

    Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

    Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

    Iron(III) acetate: Similar coordination compound with acetate ligands.

    Iron(III) citrate: Contains citrate ligands and is used in similar applications.

    Iron(III) oxalate: Another coordination compound with oxalate ligands.

Uniqueness of Iron Tribenzoate: this compound is unique due to its specific coordination with benzoate ligands, which imparts distinct chemical and physical properties. Its ability to undergo various chemical reactions and its applications in diverse fields make it a valuable compound in scientific research and industry.

Properties

IUPAC Name

iron(3+);tribenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/3C7H6O2.Fe/c3*8-7(9)6-4-2-1-3-5-6;/h3*1-5H,(H,8,9);/q;;;+3/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITAUHKJMPRCVIH-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].[Fe+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15FeO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80890744
Record name Benzoic acid, iron(3+) salt (3:1)
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Molecular Weight

419.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Brown solid; Insoluble in water; [MP Biomedicals MSDS]
Record name Ferric benzoate
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CAS No.

14534-87-3
Record name Benzoic acid, iron(3+) salt (3:1)
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Record name Benzoic acid, iron(3+) salt (3:1)
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Record name Benzoic acid, iron(3+) salt (3:1)
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Record name Iron tribenzoate
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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